molecular formula C4H4ClN3O2 B1417560 4-Chloro-3-methyl-5-nitro-1H-pyrazole CAS No. 512810-26-3

4-Chloro-3-methyl-5-nitro-1H-pyrazole

Cat. No. B1417560
CAS RN: 512810-26-3
M. Wt: 161.55 g/mol
InChI Key: RVRMXEGIHGSLHB-UHFFFAOYSA-N
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Description

4-Chloro-3-methyl-5-nitro-1H-pyrazole, also known as CmNP, is an organonitrogen compound with a wide range of uses in scientific research. It has been widely studied for its unique properties and potential applications in fields such as biochemistry, physiology, and pharmacology. CmNP is a versatile compound that can be used to synthesize and study a variety of biologically active molecules.

Scientific Research Applications

Organic Synthesis Directing and Transforming Group

Pyrazole structures, including derivatives like “4-Chloro-3-methyl-5-nitro-1H-pyrazole”, are known to play a crucial role in organic synthesis. They can act as both directing and transforming groups, which are essential in the construction of complex molecules. This makes them valuable in synthesizing various small molecules with diverse activities .

Agricultural Applications

Pyrazole derivatives have been found to exhibit significant agricultural activities. While specific data on “4-Chloro-3-methyl-5-nitro-1H-pyrazole” was not found, it’s reasonable to infer that it may be used in developing pesticides or herbicides given the biological activity of similar compounds .

Pharmaceutical Activities

Similarly, pyrazole compounds are fundamental elements in pharmaceuticals. They are part of the structure of many drugs due to their biological efficacy. “4-Chloro-3-methyl-5-nitro-1H-pyrazole” could potentially be involved in the synthesis of new medications or as a building block for drug development .

Anti-Tobacco Mosaic Virus (TMV) Activity

Some pyrazole derivatives have shown activity against Tobacco Mosaic Virus (TMV). Although the specific anti-TMV activity of “4-Chloro-3-methyl-5-nitro-1H-pyrazole” is not detailed, its structural similarity to active compounds suggests potential use in this area .

Abscission Agent in Agriculture

The compound “5-chloro-3-methyl-4-nitro-1H-pyrazole” has been used as an abscission agent for harvesting fruit. While this is not the exact compound requested, it indicates that similar compounds can have practical applications in facilitating agricultural processes .

Tautomeric Stabilization Studies

Pyrazoles are subjects of chemical studies such as tautomeric stabilization, which is important in understanding chemical behavior and properties. Derivatives like “4-Chloro-3-methyl-5-nitro-1H-pyrazole” could be used in computational chemistry studies to understand solvent effects on tautomerism .

properties

IUPAC Name

4-chloro-3-methyl-5-nitro-1H-pyrazole
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C4H4ClN3O2/c1-2-3(5)4(7-6-2)8(9)10/h1H3,(H,6,7)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RVRMXEGIHGSLHB-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=NNC(=C1Cl)[N+](=O)[O-]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C4H4ClN3O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID40344197
Record name 4-Chloro-3-methyl-5-nitro-1H-pyrazole
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40344197
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

161.55 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-Chloro-3-methyl-5-nitro-1H-pyrazole

CAS RN

512810-26-3
Record name 4-Chloro-5-methyl-3-nitro-1H-pyrazole
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=512810-26-3
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 4-Chloro-3-methyl-5-nitro-1H-pyrazole
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40344197
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Synthesis routes and methods

Procedure details

Nitropyrazole 9 (10.0 g, 78.68 mmol) was dissolved in a mixture of chloroform (500 mL) with 1 drop DMF. To this was added sulfuryl chloride (9.60 mL, 14.33 g, 118.0 mmol) and the mixture heated to reflux for 20 hour at 115° C. external temperature. After additional 48 hours stirring at ambient temperature the mixture was evaporated to dryness in vacuo, dichloromethane (250 mL) added and the solution again evaporated in vacuo. Crude 15 was purified by column chromatography (1 kg SiO2, 0-10% methanol in DCM) yielding pure 15 (11.7 g, 72.42 mmol, 92%).
Quantity
10 g
Type
reactant
Reaction Step One
Quantity
500 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step One
Quantity
9.6 mL
Type
reactant
Reaction Step Two
Name
Yield
92%

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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